UMPK ligand 1

• Molecular Formula: C15H22N4O5S
• Molecular Weight: 370.4 g/mol
• InChI: InChI=1S/C15H22N4O5S/c20-12(18-5-3-10(4-6-18)13(21)22)9-25-15-17-16-14(23)19(15)8-11-2-1-7-24-11/h10-11H,1-9H2,(H,16,23)(H,21,22)/t11-/m1/s1
• InChIKey: KJIITIJTGXATQB-LLVKDONJSA-N

UMPK Ligand 1: Mtb-UMPK Inhibitor Lead

UMPK ligand 1 (also known as ZINC07785412 or WAY-662864) is a small molecule with the chemical formula C15H22N4O5S and a molecular weight of 370.42 g/mol . It has been identified in scientific literature as a ligand for uridine monophosphate kinase (UMPK), an enzyme essential for bacterial survival and considered a promising target for novel antibiotic discovery [1].

Mtb-UMPK virtual screening lead

Single-target BRENDA annotation (EC 2.7.4.22)

Verified ZINC-ID-linked chemical identity

• [1] Arvind A, Jain V, Saravanan P, Mohan CG. Uridine monophosphate kinase as potential target for tuberculosis: From target to lead identification. Interdisciplinary Sciences: Computational Life Sciences. 2013;5(4):296-311. doi:10.1007/s12539-013-0180-y View Source

UMPK Ligand 1 Substitution Limitations

Substituting UMPK ligand 1 with a generic or closely related analog is not advisable without rigorous validation. The compound was identified from a virtual screen of over 20 million compounds based on specific pharmacophoric features derived from the natural inhibitor UTP [1]. Even compounds with similar docking scores may exhibit different binding modes, off-target profiles, or physicochemical properties (ADME/Tox) that significantly impact their utility in downstream assays. The 2013 study by Arvind et al. identified six putative leads, of which UMPK ligand 1 (ZINC07785412) is one, and the specific selection of this compound over others was based on a combination of docking score, binding mode, and predicted ADME/Tox properties [1]. Direct substitution without comparative data could compromise experimental reproducibility and lead to invalid conclusions.

Binding site

Computationally selected distinct pocket vs. UTP active-site competition; binding mode may not transfer.

Species selectivity

Mtb-UMPK allosteric regulation (GTP-activated) differs from U. parvum (GTP-insensitive); ortholog profiling may shift.

Polypharmacology

MMOXC inhibits UMPK, MurF, PDF; not Mtb-UMPK-specific; may introduce confounding off-target effects.

• [1] Arvind A, Jain V, Saravanan P, Mohan CG. Uridine monophosphate kinase as potential target for tuberculosis: From target to lead identification. Interdisciplinary Sciences: Computational Life Sciences. 2013;5(4):296-311. doi:10.1007/s12539-013-0180-y View Source

UMPK Ligand 1 Differentiation Evidence

BRENDA-Registered Mtb-UMPK Target Annotation

UMPK ligand 1 (ZINC07785412) was identified as one of six putative leads from a virtual screen of the ZINC database against a homology model of M. tuberculosis UMPK [1]. The selection was based on its Glide docking score and binding mode, which were superior to other compounds in the screened library. While the specific docking score for ZINC07785412 is not publicly disclosed, the publication states that the final six leads were chosen from a large pool of hits after applying ADME and toxicity filters [1]. This indicates that its predicted binding affinity and drug-likeness profile differentiated it from the vast majority of the ZINC database.

Target annotation

Head-to-head

1:1 Mtb-UMPK/EC 2.7.4.22 mapping vs. UTP (multi-organism), MMOXC (multi-target)

Supports assay design specificity

Evidence Dimension	Predicted binding affinity (Glide docking score) and drug-likeness
Target Compound Data	Not publicly available; selected as one of six leads from a virtual screen.
Comparator Or Baseline	Other compounds in the ZINC database (over 20 million) screened against the UMPK homology model.
Quantified Difference	Not available; differentiation is qualitative based on passing multiple computational filters (docking, ADME, toxicity).
Conditions	Virtual screening of ZINC database using a homology model of M. tuberculosis UMPK, followed by Glide docking and ADME/Tox filtering [1].

Why This Matters

This evidence confirms the compound was not randomly selected but was prioritized by a rational, multi-step computational workflow, providing a scientific basis for its procurement over other, uncharacterized compounds from the same library.

• [1] Arvind A, Jain V, Saravanan P, Mohan CG. Uridine monophosphate kinase as potential target for tuberculosis: From target to lead identification. Interdisciplinary Sciences: Computational Life Sciences. 2013;5(4):296-311. doi:10.1007/s12539-013-0180-y View Source

Mtb Homology Model-Based Screening Origin

The identification of UMPK ligand 1 was part of a study that used a subtractive genomics approach to identify essential M. tuberculosis proteins with no human counterparts [1]. UMPK was selected as a target because it is essential for bacterial survival and absent in humans [2]. Therefore, any ligand, including UMPK ligand 1, is predicted to have high selectivity for the bacterial enzyme over human kinases. This is a critical differentiator from broad-spectrum nucleotide analogs which may inhibit human kinases and cause off-target toxicity. While direct comparative data on human vs. bacterial UMPK inhibition is not provided, the foundational target validation work establishes a strong rationale for prioritizing compounds targeting this enzyme.

Screening origin

Class-level inference

Homology model + Glide docking vs. wet-screen (MMOXC) or nucleotide probe (UTP)

Target-specific selection rationale

Wet-lab validation pending

Evidence Dimension	Predicted target selectivity (bacterial vs. human kinase inhibition)
Target Compound Data	Designed to inhibit M. tuberculosis UMPK, which lacks a human ortholog.
Comparator Or Baseline	Broad-spectrum nucleotide/nucleoside analogs that may inhibit human kinases (e.g., human UMP-CMP kinase).
Quantified Difference	Not available; differentiation is based on the absence of the target in humans (qualitative).
Conditions	Based on genomic analysis and target validation presented in the source publication [1].

Why This Matters

This provides a scientific rationale for selecting UMPK ligand 1 over other antibacterials with potential for human off-target effects, thereby reducing the risk of toxicity in downstream validation studies.

• [1] Arvind A, Jain V, Saravanan P, Mohan CG. Uridine monophosphate kinase as potential target for tuberculosis: From target to lead identification. Interdisciplinary Sciences: Computational Life Sciences. 2013;5(4):296-311. doi:10.1007/s12539-013-0180-y View Source
• [2] RCSB PDB. Structural basis for the allosteric inhibition of UMP kinase from Gram-positive bacteria, a promising antibacterial target. PDB ID: 7BIX. 2021. URL: https://www.rcsb.org/structure/7BIX View Source

Defined Chemical Identity and ZINC Traceability

For the variant of this compound sold as WAY-662864, vendors specify a purity of >99% as determined by HPLC . This level of purity is essential for reproducible biological assays. In contrast, many research chemicals from non-specialized suppliers or academic collections may lack a defined purity specification or have lower purity, which can introduce experimental variability and confound results.

Chemical identity

Supporting evidence

ZINC ID + CAS + SMILES triple verification

Ensures lot-to-lot procurement consistency

Independent verification recommended

Evidence Dimension	Compound purity (HPLC)
Target Compound Data	>99% (as WAY-662864)
Comparator Or Baseline	Unspecified or lower purity compounds from generic suppliers or in-house academic collections.
Quantified Difference	Specified high purity vs. unspecified or potentially lower purity.
Conditions	Vendor Certificate of Analysis (COA) for WAY-662864 .

Why This Matters

Procuring a compound with a verified, high purity (>99%) is critical for minimizing assay variability and ensuring the biological activity observed can be confidently attributed to the target compound, not impurities.

Physicochemical and Formulation Properties: Predicted Drug-Likeness vs. Unfiltered Analogs

A key step in the identification of UMPK ligand 1 was the application of ADME (Absorption, Distribution, Metabolism, Excretion) and toxicity filters to the initial docking hits [1]. This implies that the compound possesses favorable predicted physicochemical properties (e.g., molecular weight, LogP, hydrogen bond donors/acceptors) and a lower predicted toxicity risk compared to many other compounds that may have had similar docking scores but failed the drug-likeness filters. This pre-filtering increases the likelihood of the compound being suitable for in vitro and in vivo studies.

Evidence Dimension	Predicted ADME/Tox compliance
Target Compound Data	Passed ADME and toxicity filters in the original study.
Comparator Or Baseline	Other compounds from the ZINC database that failed ADME/Tox filters despite potential binding affinity.
Quantified Difference	Not available; differentiation is based on passing a set of computational filters.
Conditions	Virtual screening and filtering workflow described in the source publication [1].

Why This Matters

Selecting a compound that has been pre-filtered for drug-likeness reduces the risk of encountering solubility, permeability, or toxicity issues in subsequent biological experiments, saving time and resources.

• [1] Arvind A, Jain V, Saravanan P, Mohan CG. Uridine monophosphate kinase as potential target for tuberculosis: From target to lead identification. Interdisciplinary Sciences: Computational Life Sciences. 2013;5(4):296-311. doi:10.1007/s12539-013-0180-y View Source

UMPK Ligand 1 Research Applications

Mtb-UMPK Structure-Based Drug Discovery

This compound is ideally suited for academic laboratories focused on validating UMPK as a therapeutic target for tuberculosis. As one of six putative leads identified in a landmark study [1], UMPK ligand 1 serves as a critical starting point for biochemical and biophysical assays to confirm UMPK inhibition. Its selection based on a rational, multi-step computational workflow [1] makes it a more scientifically justified choice than a random screening hit.

UMPK Biochemical Assay Development

For pharmaceutical R&D, UMPK ligand 1 can be used as a scaffold for lead optimization. The compound's known binding mode (predicted via docking) and physicochemical properties [1] provide a foundation for medicinal chemistry efforts to improve potency, selectivity, and pharmacokinetic properties. Its high purity (>99% as WAY-662864) ensures reliable data generation for SAR campaigns .

UMPK Ortholog Selectivity Profiling

The identification of UMPK ligand 1 through a virtual screening workflow involving Glide docking and ADME/Tox filtering [1] makes it a valuable test case for benchmarking new docking algorithms, scoring functions, and computational filters. It can be used as a positive control or a reference compound in cheminformatics studies aimed at improving hit identification methods for antibacterial targets.

Computational Docking Benchmarking

CROs offering services in antibacterial drug discovery can utilize UMPK ligand 1 as a reference standard for developing and validating UMPK inhibition assays. The compound's established identity (ZINC07785412, WAY-662864) and availability from reputable vendors with defined purity specifications [1] ensure assay consistency and reproducibility across different client projects.

Application

Selection Property

Validation Focus

Mtb-UMPK target-based inhibitor research

Homology-model-derived binding mode

Glide docking reproducibility

UMPK biochemical assay development

Non-nucleotide chemical probe

Coupled enzyme assay compatibility

UMPK ortholog selectivity profiling

Species-specific allosteric context

GTP/UTP response comparison

Computational docking benchmarking

Published virtual screening dataset

Retrospective docking performance

• [1] Arvind A, Jain V, Saravanan P, Mohan CG. Uridine monophosphate kinase as potential target for tuberculosis: From target to lead identification. Interdisciplinary Sciences: Computational Life Sciences. 2013;5(4):296-311. doi:10.1007/s12539-013-0180-y View Source